Cas no 105163-72-2 (Pyridine, 5-nitro-2-[[2-(4-pyridinyl)ethyl]thio]-)

• Product Name: Pyridine, 5-nitro-2-[[2-(4-pyridinyl)ethyl]thio]-
• CAS No: 105163-72-2
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 1150430
• PubChem ID: 3614379
• Update Time: 2025-04-20

Pyridine, 5-nitro-2-[[2-(4-pyridinyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-nitro-2-[[2-(4-pyridinyl)ethyl]thio]-
• 5-nitro-2-pyridyl 2-(4-pyridyl)ethyl sulfide
• 105163-72-2
• 5-nitro-2-(2-pyridin-4-ylethylsulfanyl)pyridine
• InChI=1/C12H11N3O2S/c16-15(17)11-1-2-12(14-9-11)18-8-5-10-3-6-13-7-4-10/h1-4,6-7,9H,5,8H2
• DYZVDLJOGWZOSY-UHFFFAOYSA-

• Inchi： 1S/C12H11N3O2S/c16-15(17)11-1-2-12(14-9-11)18-8-5-10-3-6-13-7-4-10/h1-4,6-7,9H,5,8H2
• InChI Key： DYZVDLJOGWZOSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)[N+](=O)[O-])CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 261.05733
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 68.92